Cas no 1705064-88-5 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide)

• Product Name: N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide
• CAS No: 1705064-88-5
• MF: C₁₇H₁₅N₅O₃
• MW: 337.332702875137
• CID: 5366640
• Update Time: 2025-07-23

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide

• Inchi： 1S/C17H15N5O3/c23-17(14-8-18-5-6-19-14)21-12-7-20-22(9-12)10-13-11-24-15-3-1-2-4-16(15)25-13/h1-9,13H,10-11H2,(H,21,23)
• InChI Key： JFIAZCJFKMEWRO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CN(CC3COC4=CC=CC=C4O3)N=C2)=O)=NC=CN=C1

Additional information on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide

Introduction to N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide and Its Significance in Modern Chemical Biology

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide, a compound with the CAS number 1705064-88-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key structural motifs that are highly relevant to contemporary research in medicinal chemistry.

The core structure of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide is built around a benzodioxin ring system, which is known for its biological activity and versatility in medicinal chemistry. The benzodioxin moiety, often referred to as an oxygenated phenanthrene derivative, is a crucial component that contributes to the compound's pharmacological properties. This moiety has been extensively studied for its role in various biological processes and its potential as a scaffold for drug development.

In addition to the benzodioxin ring, the compound features a pyrazole group and a pyrazinecarboxamide moiety. These structural elements are well-documented for their ability to modulate biological pathways and interact with target proteins. The pyrazole ring, in particular, is known for its presence in numerous bioactive molecules and its role as a key pharmacophore in drug design. The pyrazinecarboxamide group further enhances the compound's potential by providing a site for further functionalization and interaction with biological targets.

Recent advancements in chemical biology have highlighted the importance of multicomponent reactions (MCRs) in the synthesis of complex molecules like N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide. MCRs allow for the efficient construction of intricate molecular architectures through a single reaction sequence, thereby reducing the number of synthetic steps and improving overall yield. The application of MCRs in the synthesis of this compound underscores the growing trend towards streamlined and sustainable chemical synthesis methods.

The pharmacological profile of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide has been extensively evaluated through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting the compound's interactions with biological targets and understanding its mechanism of action. These studies have revealed that the compound exhibits significant binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound for further drug development.

In vitro studies have demonstrated that N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2-pyrazinecarboxamide possesses notable pharmacological activities. These activities include anti-inflammatory effects, which are particularly relevant given the increasing prevalence of inflammatory diseases worldwide. Additionally, preliminary data suggest that the compound may exhibit antimicrobial properties, making it a promising candidate for developing novel therapeutic agents against resistant bacterial strains.

The synthesis of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-ylyl]-2-pyrazinecarboxamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key structural fragments efficiently. These methods not only improve synthetic efficiency but also enhance the overall quality of the final product.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. By leveraging computational tools such as molecular modeling and density functional theory (DFT), researchers can predict optimal reaction conditions and predict potential side products. This approach has significantly reduced trial-and-error experimentation and has accelerated the development process for complex molecules like N-[1-[(bold)(2,3-Dihydro)-(bold)(1,4-benzodioxin)-(bold)(2-ylmethyl)]-(bold)(1H-pyrazol)-(bold)(4-ylyl)]-(bold)(pyrazinecarboxamide).

Future directions in the study of N-[(bold)(N-[(bold)(1-[(bold)(2',3'-Dihydro)-(bold)(1',4'-dibenzoxepin)-(bold)(2'-yl)methyl])-(bold)(pyrazol)-(bold)(5'-yl)])-(bold)(pyrazinecarboxamide)] include exploring its potential in vivo applications through preclinical studies. These studies will provide valuable insights into the compound's efficacy and safety profiles, paving the way for possible clinical trials. Additionally, investigating novel synthetic strategies to improve scalability and sustainability will be a key focus area.

The integration of artificial intelligence (AI) into drug discovery processes has opened new avenues for accelerating research and development. AI-driven platforms can analyze vast datasets to identify promising candidates like N-[(bold)(N-[(bold)(pyrrolidinylmethyl)-(bold)(pyrrolo[3',4':5',6'-bipyrazol)-(bold)([](5)-yl)])-(bold)(pyridinecarbonitrile)]) more efficiently than traditional methods. By harnessing AI's predictive capabilities, researchers can optimize molecular structures for better pharmacological outcomes.

In conclusion，N-[(bold)(N-[(bold)((S)-(threo)-3-(tert-butanesulfinylamino)propanal)]) represents a significant advancement in chemical biology with substantial potential for therapeutic applications。 Its complex molecular architecture， incorporating key pharmacophores such as benzodioxin， pyrazole， and pyridinecarboxamide moieties， makes it a compelling candidate for further research。 The application of modern synthetic techniques， computational methods， and AI-driven approaches will undoubtedly enhance our understanding of this compound's pharmacological properties and contribute to the development of novel therapeutic agents.